Cas no 87852-68-4 (Acetic acid, [(2-bromophenyl)sulfinyl]-, methyl ester)

Acetic acid, [(2-bromophenyl)sulfinyl]-, methyl ester structure
87852-68-4 structure
Product Name:Acetic acid, [(2-bromophenyl)sulfinyl]-, methyl ester
CAS No:87852-68-4
MF:C9H9BrO3S
MW:277.134960889816
CID:651439
PubChem ID:61304156
Update Time:2025-04-19

Acetic acid, [(2-bromophenyl)sulfinyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(2-bromophenyl)sulfinyl]-, methyl ester
    • methyl 2-(2-bromophenyl)sulfinylacetate
    • DTXSID80734179
    • AKOS010557813
    • Methyl (2-bromobenzene-1-sulfinyl)acetate
    • 87852-68-4
    • Inchi: 1S/C9H9BrO3S/c1-13-9(11)6-14(12)8-5-3-2-4-7(8)10/h2-5H,6H2,1H3
    • InChI Key: SDRMCQBLTPWOQF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1S(CC(=O)OC)=O

Computed Properties

  • Exact Mass: 275.94558g/mol
  • Monoisotopic Mass: 275.94558g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 62.6Ų
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